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Compound of Interest

Compound Name: 2,2-dihydroxyacetic Acid

Cat. No.: B7802653 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling 2,2-dihydroxyacetic acid (also known as glyoxylic acid monohydrate),

a key intermediate in various synthetic pathways. By offering clear, procedural guidance, we

aim to be your preferred source for laboratory safety and chemical handling information,

building a foundation of trust that extends beyond the product itself.

Chemical and Physical Properties

A thorough understanding of the substance's properties is the first step in safe handling.

Property Value

CAS Number 563-96-2

Molecular Formula C₂H₄O₄

Molecular Weight 92.05 g/mol

Appearance White to pale yellow solid

Melting Point 49-52°C

Solubility Soluble in water

Hazard Identification and Personal Protective Equipment (PPE)
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2,2-Dihydroxyacetic acid is classified as a corrosive solid that can cause severe skin burns

and eye damage. It is also a skin sensitizer, meaning it may cause an allergic skin reaction

upon contact. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)

PPE Category Specific Requirements

Eye/Face Protection
Chemical safety goggles or a face shield are

required.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes are

mandatory. For tasks with a high risk of

splashing, a chemical-resistant apron is also

recommended.

Respiratory Protection

A NIOSH-approved respirator is necessary if

working in an area with inadequate ventilation or

when the material is in a powdered form that

can become airborne.

A logical workflow for selecting the appropriate PPE is crucial for minimizing exposure risk.

Assess Task and Potential Exposure Routine Handling in Ventilated Area Risk of Splash or Spill? Risk of Dust Inhalation?

No

Enhanced PPE:
- Face Shield

- Chemical Apron

Yes

Standard PPE:
- Safety Goggles

- Lab Coat
- Gloves

No

Add Respirator

Yes
Proceed with Task

Click to download full resolution via product page

PPE Selection Workflow for 2,2-Dihydroxyacetic Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b7802653?utm_src=pdf-body
https://www.benchchem.com/product/b7802653?utm_src=pdf-body-img
https://www.benchchem.com/product/b7802653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan ensures minimal risk during the handling and use of 2,2-
dihydroxyacetic acid.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Confirm that the ventilation system (e.g., fume hood) is functioning correctly.

Assemble all necessary equipment and reagents before handling the chemical.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Don chemical safety goggles.

Wash and dry hands thoroughly before putting on chemical-resistant gloves.

Handling the Chemical:

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.

When weighing the solid, do so carefully to avoid generating dust.

If creating a solution, slowly add the solid to the solvent to prevent splashing.

Keep the container tightly closed when not in use.

Post-Handling:

Decontaminate the work area with an appropriate cleaning agent.

Remove gloves using the proper technique to avoid skin contact with any residue.
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Wash hands thoroughly with soap and water.

Remove lab coat and goggles.

Experimental Protocol Example: Glyoxylate Reductase Assay

2,2-Dihydroxyacetic acid, in its deprotonated form glyoxylate, is a key substrate in various

enzymatic reactions. The following is a detailed methodology for a glyoxylate reductase assay,

which measures the conversion of glyoxylate to glycolate.[1]

Principle: The enzymatic activity of glyoxylate reductase is determined by monitoring the

decrease in absorbance at 340 nm as β-NADH is oxidized to β-NAD.[1]

Reagents:

A. 50 mM Potassium Phosphate Buffer, pH 6.4 at 25°C: Prepare by dissolving potassium

phosphate, monobasic, in deionized water and adjusting the pH with 1 M KOH.[1]

B. 702 mM Glyoxylic Acid Solution: Prepare by dissolving glyoxylic acid monohydrate,

sodium salt in Reagent A.[1]

C. 12.8 mM β-Nicotinamide Adenine Dinucleotide, Reduced Form (β-NADH) Solution:

Prepare fresh in cold Reagent A.[1]

D. Glyoxylate Reductase Enzyme Solution: Immediately before use, prepare a solution

containing 1-2 units/ml of Glyoxylate Reductase in cold deionized water.[1]

Procedure:

Pipette the following reagents into two suitable cuvettes (one for the test and one for the

blank):

2.44 ml of Reagent A (Buffer)[1]

0.50 ml of Reagent B (Glyoxylate)[1]

0.05 ml of Reagent C (β-NADH)[1]
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Mix the contents of the cuvettes by inversion and allow them to equilibrate to 25°C in a

thermostatted spectrophotometer.[1]

Monitor the absorbance at 340 nm (A₃₄₀ₙₘ) until it is constant.[1]

To the Test cuvette, add 0.09 ml of Reagent D (Enzyme Solution).[1]

To the Blank cuvette, add 0.09 ml of deionized water.[1]

Immediately mix by inversion and record the decrease in A₃₄₀ₙₘ for approximately 5 minutes.

[1]

Calculate the rate of change in absorbance per minute (ΔA₃₄₀ₙₘ/minute) using the maximum

linear rate for both the Test and Blank samples.[1]

The final assay concentration in a 3.09 ml reaction mix will be 48 mM sodium phosphate,

114 mM glyoxylate, 0.2 mM β-nicotinamide adenine dinucleotide (reduced form), and 0.1 -

0.2 units of glyoxylate reductase.[1]

Signaling Pathways: The Glyoxylate Cycle

2,2-Dihydroxyacetic acid is a central intermediate in the glyoxylate cycle, an anabolic

pathway that allows organisms like plants, bacteria, and fungi to convert acetyl-CoA into

succinate for carbohydrate synthesis. This is particularly important for growth on two-carbon

sources.
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The Glyoxylate Cycle

Disposal Plan

Proper disposal of 2,2-dihydroxyacetic acid and any contaminated materials is crucial to

prevent environmental contamination and ensure workplace safety.
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Waste Characterization: 2,2-dihydroxyacetic acid waste should be classified as hazardous

waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container. The

container should be compatible with the chemical.

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Dispose of the hazardous waste through a licensed environmental disposal

company. Follow all federal, state, and local regulations for hazardous waste disposal. Do

not dispose of this chemical down the drain.

By adhering to these comprehensive guidelines, researchers can confidently and safely handle

2,2-dihydroxyacetic acid, ensuring the integrity of their work and the safety of their laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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